Cas no 1806763-47-2 (Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-acetate
• CAS No: 1806763-47-2
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4926334
• Update Time: 2025-05-19

Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H10ClF2NO2/c1-2-16-8(15)5-6-3-4-7(11)9(14-6)10(12)13/h3-4,10H,2,5H2,1H3
• InChI Key： QTTWVZUUWYPNCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC(=O)OCC)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-acetate

Comprehensive Guide to Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1806763-47-2)

Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1806763-47-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-difluoromethyl substitution pattern, has garnered attention for its potential in drug discovery and crop protection. With the increasing demand for novel heterocyclic compounds in medicinal chemistry, 3-chloro-2-(difluoromethyl)pyridine derivatives like this ester are becoming crucial building blocks for researchers worldwide.

The molecular structure of Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-acetate combines several pharmacophoric elements that make it particularly valuable. The pyridine core provides excellent hydrogen bonding capabilities, while the difluoromethyl group enhances metabolic stability – a key consideration in modern drug design. Recent studies in fluorinated pyridine chemistry have highlighted how such compounds can improve bioavailability and target specificity, addressing common challenges in pharmaceutical development.

In synthetic chemistry applications, CAS 1806763-47-2 serves as a versatile intermediate. Its ethyl acetate moiety offers excellent reactivity for further transformations, making it valuable for constructing more complex molecular architectures. Researchers have utilized similar compounds in the synthesis of kinase inhibitors and other therapeutic agents, particularly in oncology and anti-inflammatory drug discovery. The presence of both chloro and difluoromethyl substituents allows for selective functionalization at multiple positions.

The agrochemical industry has shown growing interest in pyridine-based compounds like Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-acetate. Fluorinated pyridines are increasingly important in developing next-generation pesticides with improved environmental profiles and target specificity. Recent patents demonstrate how such structures can be incorporated into novel insecticide and fungicide formulations, addressing the global need for more sustainable crop protection solutions.

From a market perspective, the demand for fluorinated heterocycles continues to rise steadily. Industry reports indicate that the global market for fluorinated building blocks is projected to grow at a CAGR of 6-8% through 2030, driven by pharmaceutical and agricultural applications. CAS 1806763-47-2 represents precisely the type of advanced intermediate that benefits from this trend, with custom synthesis requests increasing year-over-year.

Quality control and analytical characterization are critical aspects when working with Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-acetate. Modern analytical techniques including HPLC, GC-MS, and NMR spectroscopy are essential for verifying purity and structural integrity. The compound typically appears as a colorless to pale yellow liquid at room temperature, with specific storage recommendations to maintain stability over extended periods.

Recent advancements in green chemistry have influenced the synthesis approaches for compounds like 3-chloro-2-(difluoromethyl)pyridine derivatives. Researchers are developing more sustainable routes that minimize hazardous byproducts and improve atom economy. These innovations align with the pharmaceutical industry's increasing focus on environmentally responsible manufacturing processes.

For researchers considering Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-acetate for their projects, several key considerations apply. The compound's solubility profile makes it suitable for various organic solvents, while its stability under different pH conditions should be evaluated for specific applications. Safety data sheets provide essential handling information, though the compound is generally considered stable under recommended storage conditions.

The intellectual property landscape surrounding pyridine acetates continues to evolve, with numerous patents filed for related structures in recent years. Companies investing in fluorinated heterocyclic chemistry are actively protecting their innovations, making thorough patent searches essential before developing commercial applications based on CAS 1806763-47-2.

Looking ahead, the scientific community anticipates expanding applications for Ethyl 3-chloro-2-(difluoromethyl)pyridine-6-acetate in multiple domains. Ongoing research into targeted drug delivery systems and precision agriculture may create new opportunities for this versatile building block. As synthetic methodologies advance and analytical techniques become more sophisticated, the full potential of this compound class continues to unfold.